Cas no 143697-03-4 ((4-Methyl-2-nitrophenyl)boronic acid)

• Product Name: (4-Methyl-2-nitrophenyl)boronic acid
• CAS No: 143697-03-4
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• MDL: MFCD06659821
• CID: 134553
• PubChem ID: 352214
• Update Time: 2025-06-11

(4-Methyl-2-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-2-nitrophenyl)boronic acid
• 4-Methyl-2-nitrobenzeneboronic acid
• 4-Methyl-2-nitrophenylboronic acid
• Boronic acid,B-(4-methyl-2-nitrophenyl)-
• (4-methyl-2-nitrophenyl)boronicacid
• NSC-525354
• AB26400
• FT-0643361
• CS-0140962
• EN300-7377400
• (4-METHYL-2-NITRO)BENZENEBORONIC ACID
• F15526
• AYHIVXNOPOXRIZ-UHFFFAOYSA-N
• 2-nitro-4-methyl-phenylboronic acid
• 3-AMINO-N,N-DIETHYL-PROPIONAMIDEHCL
• AKOS006343016
• Boronic acid, B-(4-methyl-2-nitrophenyl)-
• BS-21466
• DTXSID20326214
• SCHEMBL520350
• A808102
• NSC525354
• 143697-03-4
• DB-015876

• MDL： MFCD06659821
• Inchi： 1S/C7H8BNO4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4,10-11H,1H3
• InChI Key： AYHIVXNOPOXRIZ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 181.05500
• Monoisotopic Mass: 181.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3A^2

Experimental Properties

• Density: 1.33
• Melting Point: 240-244
• Boiling Point: 382.8°Cat760mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.563
• PSA: 86.28000
• LogP: 0.10620

(4-Methyl-2-nitrophenyl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-Methyl-2-nitrophenyl)boronic acid

Introduction to (4-Methyl-2-nitrophenyl)boronic Acid (CAS No. 143697-03-4)

(4-Methyl-2-nitrophenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of chemical and pharmaceutical research. With the CAS number 143697-03-4, this compound represents a critical intermediate in the synthesis of various high-value chemicals, particularly in the development of pharmaceuticals and advanced materials. Its unique structural properties, characterized by the presence of both a methyl group and a nitro group on a phenyl ring, make it a versatile building block for further chemical modifications.

The significance of (4-Methyl-2-nitrophenyl)boronic acid lies in its utility as a precursor in Suzuki-Miyaura cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions enable the formation of carbon-carbon bonds, a cornerstone in the construction of complex molecular architectures. The boronic acid functional group, specifically, facilitates these couplings by acting as an effective nucleophile. This makes (4-Methyl-2-nitrophenyl)boronic acid an indispensable reagent in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules.

Recent advancements in pharmaceutical research have highlighted the importance of this compound. For instance, studies have demonstrated its role in the development of novel therapeutic agents targeting various diseases. The nitro group on the phenyl ring not only enhances reactivity but also influences electronic properties, making it valuable for designing molecules with specific biological activities. Researchers have leveraged these characteristics to create derivatives with enhanced pharmacological profiles.

In addition to its pharmaceutical applications, (4-Methyl-2-nitrophenyl)boronic acid has found utility in materials science. The ability to introduce boronic acid functionalities into polymers and other materials has led to innovations in smart materials and functional coatings. These materials exhibit improved properties such as increased stability or responsiveness to environmental stimuli, benefiting industries ranging from electronics to aerospace.

The synthesis of (4-Methyl-2-nitrophenyl)boronic acid is another area where recent research has made notable progress. Traditional synthetic routes often involve multi-step processes that can be inefficient and costly. However, newer methodologies have emerged that streamline these processes, reducing waste and improving yields. One such approach involves the direct conversion of nitroaromatic precursors into boronic acids using palladium-catalyzed reactions. These advancements not only enhance scalability but also align with green chemistry principles by minimizing hazardous byproducts.

The role of computational chemistry in optimizing the use of (4-Methyl-2-nitrophenyl)boronic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with high accuracy, thereby accelerating the discovery process. By simulating interactions at the molecular level, scientists can design experiments that are more targeted and efficient. This integration of computational methods with traditional wet chemistry has significantly reduced the time required to develop new compounds.

The future prospects for (4-Methyl-2-nitrophenyl)boronic acid are promising, with ongoing research exploring its potential in diverse fields. As drug discovery continues to evolve, this compound is expected to play a pivotal role in developing next-generation therapeutics. Moreover, its applications in materials science are likely to expand as new functionalities are introduced through innovative synthetic strategies.

In conclusion, (4-Methyl-2-nitrophenyl)boronic acid (CAS No. 143697-03-4) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications across pharmaceuticals and materials science underscore its importance as a versatile intermediate. As scientific understanding progresses and new methodologies emerge, the utility of this compound is poised to grow even further, driving innovation across multiple industries.